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Compound of Interest

Compound Name: 3,3-Dimethylpentanal

Cat. No.: B2968654 Get Quote

An In-depth Technical Guide to 3,3-
Dimethylpentanal
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3,3-Dimethylpentanal (CAS No:

118993-47-8), a branched aliphatic aldehyde. The document details its chemical and physical

properties, spectroscopic data, synthesis methodologies, and key chemical reactions.

Emphasis is placed on providing structured data for easy reference and detailed experimental

protocols for its synthesis. This guide is intended to be a valuable resource for researchers and

professionals in organic synthesis, medicinal chemistry, and drug development, offering

foundational knowledge for the utilization of this compound as a chemical intermediate.

Chemical and Physical Properties
3,3-Dimethylpentanal is a branched-chain aldehyde with the molecular formula C₇H₁₄O.[1] Its

structure consists of a five-carbon pentanal backbone with two methyl groups attached to the

third carbon atom.[1]

Table 1: Physical and Chemical Properties of 3,3-Dimethylpentanal
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Property Value Reference

CAS Number 118993-47-8 [1]

Molecular Formula C₇H₁₄O [1]

Molecular Weight 114.19 g/mol [2]

IUPAC Name 3,3-dimethylpentanal

Monoisotopic Mass 114.104465066 Da [2]

Topological Polar Surface Area 17.1 Å² [2]

Complexity 74.5 [3]

Rotatable Bond Count 3 [3]

Hydrogen Bond Donor Count 0 [3]

Hydrogen Bond Acceptor

Count
1 [3]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 3,3-
Dimethylpentanal.

Table 2: Spectroscopic Data for 3,3-Dimethylpentanal
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Spectroscopy Data

¹H NMR

Spectral data for the related compound 2,3-

dimethylpentanal shows characteristic aldehyde

proton signals around 9.6 ppm. For 3,3-

dimethylpentanal, one would expect signals

corresponding to the aldehyde proton, the

methylene groups, and the methyl groups, with

chemical shifts influenced by the dimethyl

substitution at the C3 position.

Mass Spectrometry

The exact mass is 114.104465066 Da.[2]

Fragmentation patterns would be consistent with

a C7 aldehyde structure.

Infrared (IR) Spectroscopy

A strong characteristic absorption band for the

carbonyl (C=O) stretching of the aldehyde group

is expected around 1720-1740 cm⁻¹. C-H

stretching and bending vibrations for the alkyl

groups would also be present.

Synthesis of 3,3-Dimethylpentanal
3,3-Dimethylpentanal can be synthesized through various methods, primarily involving the

oxidation of the corresponding alcohol or the hydroformylation of an alkene.

Oxidation of 3,3-Dimethylpentanol
A common and effective method for the synthesis of 3,3-Dimethylpentanal is the oxidation of

3,3-Dimethyl-1-pentanol. The Swern oxidation is a widely used method for this transformation

due to its mild reaction conditions and high yields.

3,3-Dimethyl-1-pentanol 3,3-Dimethylpentanal

Swern Oxidation
(DMSO, Oxalyl Chloride, TEA)

Click to download full resolution via product page
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Caption: Oxidation of 3,3-Dimethyl-1-pentanol to 3,3-Dimethylpentanal.

Experimental Protocol: Swern Oxidation of 3,3-Dimethyl-1-pentanol

This protocol is adapted from the general procedure for Swern oxidations.[4]

Materials:

3,3-Dimethyl-1-pentanol

Oxalyl chloride

Dimethyl sulfoxide (DMSO)

Triethylamine (TEA)

Anhydrous dichloromethane (DCM)

Water

Saturated brine solution

Anhydrous sodium sulfate or magnesium sulfate

Equipment:

Three-neck round-bottom flask with a magnetic stirrer and thermometer

Dropping funnels

Low-temperature bath (e.g., dry ice/acetone, -78 °C)

Standard glassware for extraction and purification

Rotary evaporator

Procedure:
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Reaction Setup: In a flame-dried three-neck round-bottom flask under an inert atmosphere

(e.g., nitrogen or argon), dissolve oxalyl chloride in anhydrous dichloromethane. Cool the

solution to -78 °C using a dry ice/acetone bath.

Activation of DMSO: Slowly add a solution of dimethyl sulfoxide (DMSO) in anhydrous

dichloromethane to the oxalyl chloride solution via a dropping funnel, ensuring the internal

temperature is maintained at -78 °C. Stir the mixture for 15 minutes. Gas evolution (CO and

CO₂) will be observed.[4]

Addition of Alcohol: Prepare a solution of 3,3-Dimethyl-1-pentanol in anhydrous

dichloromethane. Add this solution dropwise to the reaction mixture, maintaining the

temperature at -78 °C. Stir the resulting mixture for 45 minutes at this temperature.[4]

Quenching: Add triethylamine (TEA) dropwise to the reaction mixture. A thick white

precipitate will form. Allow the reaction mixture to warm to room temperature and stir for 1-2

hours.[4]

Work-up: Quench the reaction by adding water. Separate the organic layer and wash it

sequentially with water and saturated brine. Dry the organic layer over anhydrous sodium

sulfate or magnesium sulfate.[4]

Purification: Filter off the drying agent and concentrate the organic phase under reduced

pressure using a rotary evaporator. The crude 3,3-Dimethylpentanal can be purified by

distillation or flash column chromatography on silica gel.

Hydroformylation of 3,3-Dimethyl-1-butene
Hydroformylation, also known as the oxo process, is an important industrial method for

producing aldehydes from alkenes.[5] In this reaction, carbon monoxide and hydrogen are

added across the double bond of an alkene in the presence of a transition metal catalyst,

typically rhodium or cobalt.[5]

3,3-Dimethyl-1-butene 3,3-Dimethylpentanal

Hydroformylation
(CO, H₂, Catalyst)
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Caption: Synthesis of 3,3-Dimethylpentanal via hydroformylation.

The reaction typically proceeds under elevated temperature and pressure. The choice of

catalyst and ligands can influence the regioselectivity of the reaction, favoring the formation of

either the linear (n) or branched (iso) aldehyde. For 3,3-dimethyl-1-butene, hydroformylation

will primarily yield 3,3-dimethylpentanal and its isomer, 4,4-dimethylpentanal.

Key Reactions of 3,3-Dimethylpentanal
The aldehyde functional group in 3,3-Dimethylpentanal is highly reactive and can undergo a

variety of chemical transformations.

Reactions of 3,3-Dimethylpentanal

3,3-Dimethylpentanal

3,3-Dimethylpentanoic Acid

Oxidation

3,3-Dimethyl-1-pentanol

Reduction

Click to download full resolution via product page

Caption: Key reactions of 3,3-Dimethylpentanal.

Oxidation
3,3-Dimethylpentanal can be oxidized to the corresponding carboxylic acid, 3,3-

dimethylpentanoic acid. This transformation is typically achieved using strong oxidizing agents.

Table 3: Oxidation of 3,3-Dimethylpentanal

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b2968654?utm_src=pdf-body
https://www.benchchem.com/product/b2968654?utm_src=pdf-body
https://www.benchchem.com/product/b2968654?utm_src=pdf-body
https://www.benchchem.com/product/b2968654?utm_src=pdf-body
https://www.benchchem.com/product/b2968654?utm_src=pdf-body-img
https://www.benchchem.com/product/b2968654?utm_src=pdf-body
https://www.benchchem.com/product/b2968654?utm_src=pdf-body
https://www.benchchem.com/product/b2968654?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2968654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagent Product

Potassium permanganate (KMnO₄) 3,3-Dimethylpentanoic acid

Chromium trioxide (CrO₃) 3,3-Dimethylpentanoic acid

Reduction
The aldehyde group can be readily reduced to a primary alcohol.

Table 4: Reduction of 3,3-Dimethylpentanal

Reagent Product

Sodium borohydride (NaBH₄) 3,3-Dimethyl-1-pentanol

Lithium aluminum hydride (LiAlH₄) 3,3-Dimethyl-1-pentanol

Applications in Drug Development
While specific signaling pathways directly involving 3,3-Dimethylpentanal are not extensively

documented in publicly available literature, its role as a versatile intermediate in organic

synthesis makes it a valuable building block in drug discovery and development. Aldehydes are

precursors to a wide range of functional groups and molecular scaffolds found in

pharmaceutically active compounds. Derivatives of related aldehydes have shown potential

biological activities, suggesting that derivatives of 3,3-Dimethylpentanal could also be of

interest for biological screening.

Safety and Handling
Detailed safety information for 3,3-Dimethylpentanal is not widely available. However, as with

other volatile aldehydes, it should be handled with appropriate precautions in a well-ventilated

fume hood. Personal protective equipment, including safety goggles, gloves, and a lab coat,

should be worn. Aldehydes are generally considered to be irritants to the skin, eyes, and

respiratory tract.

Conclusion
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3,3-Dimethylpentanal is a valuable chemical intermediate with well-defined properties and

synthetic routes. This technical guide provides essential data and protocols to support its use in

research and development. The ability to synthesize this compound through reliable methods

like Swern oxidation and its reactivity to form other functional groups underscore its potential in

the synthesis of more complex molecules for various applications, including the development of

new therapeutic agents. Further research into the biological activities of its derivatives is

warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b2968654?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2968654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

